Cas no 1040636-66-5 (2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol)

• Product Name: 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol
• CAS No: 1040636-66-5
• MF: C₁₉H₂₀BrN₃O₃S
• MW: 450.349402427673
• CID: 5384564
• Update Time: 2025-07-18

2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-6-propyl-1H-pyrimidin-4-one
• 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol

• Inchi： 1S/C19H20BrN3O3S/c1-4-5-13-9-17(24)23-19(21-13)27-10-15-11(2)26-18(22-15)14-8-12(20)6-7-16(14)25-3/h6-9H,4-5,10H2,1-3H3,(H,21,23,24)
• InChI Key： HDARZWAAAUNWCJ-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(C)OC(C3=CC(Br)=CC=C3OC)=N2)NC(CCC)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol

Introduction to 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol, with the CAS number 1040636-66-5, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological significance. The intricate scaffold of this molecule, featuring a pyrimidine core adorned with various functional groups, makes it a promising candidate for further exploration in drug discovery.

The structural composition of 2-({[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}sulfanyl)-6-propylpyrimidin-4-ol is characterized by a pyrimidin-4-ol moiety linked to a sulfanyl group, which is further connected to a 1,3-oxazole ring substituted with a bromo and methoxy group on the phenyl ring. This complex arrangement suggests potential interactions with biological targets, making it an attractive molecule for medicinal chemists. The presence of multiple aromatic rings and heterocyclic structures enhances its binding affinity to enzymes and receptors, which is crucial for developing effective therapeutic agents.

In recent years, there has been a surge in research focused on identifying novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The pyrimidine core is particularly well-studied due to its prevalence in many bioactive molecules, including nucleoside analogs used in antiviral therapies. The modifications introduced in 2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3 oxazol 4 yl further diversify its pharmacological profile, making it a versatile scaffold for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in producing structurally diverse molecules.

The biological activity of 2-({[2-(5-bromo 2 methoxyphenyl) 5 methyl 1 3 oxazol 4 yl]methyl}sulfanyl) 6 propylpyrimidin 4 ol has been the subject of numerous preclinical studies. Initial findings suggest that this compound exhibits promising inhibitory effects on certain kinases and enzymes implicated in various diseases. For instance, its ability to modulate the activity of Janus kinases (JAKs) has been explored as a potential therapeutic strategy for inflammatory disorders. Additionally, its interaction with other signaling pathways may contribute to its efficacy against cancer cell proliferation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding mechanisms of this compound with biological targets. High-resolution structures obtained from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how this molecule interacts with proteins and nucleic acids. These structural insights are crucial for designing derivatives with enhanced potency and selectivity.

In conclusion, 2-({[2-(5-bromo 2 methoxyphenyl) 5 methyl 1 3 oxazol 4 yl]methyl}sulfanyl) 6 propylpyrimidin 4 ol represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.